![molecular formula C20H26N4OS B2587714 5-((3,5-Dimethylpiperidin-1-yl)(phenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 1009680-39-0](/img/structure/B2587714.png)
5-((3,5-Dimethylpiperidin-1-yl)(phenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “5-((3,5-Dimethylpiperidin-1-yl)(phenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other active compounds .
Molecular Structure Analysis
The molecular structure of this compound is complex, featuring a piperidine ring, a phenyl group, a thiazole ring, and a triazole ring . The InChI code for a similar compound is 1S/C15H24N2/c1-12-7-13(2)10-17(9-12)11-15-5-3-14(8-16)4-6-15/h3-6,12-13H,7-11,16H2,1-2H3 .Scientific Research Applications
Synthesis and Compound Development
This compound belongs to a broad class of chemically synthesized compounds with notable structures such as 1,2,4-triazole[3,4-b][1,3,4]thiadiazoles and 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, which have been synthesized and studied for their chemical properties and potential applications. These compounds have been synthesized through various chemical reactions, often involving the condensation of different chemical moieties, leading to the formation of new and complex heterocyclic structures (Abdel‐Aziz et al., 2008), (Nikpour & Motamedi, 2015), (Taha, 2008), (Reddy et al., 2010).
Biological Activities
A number of these synthesized compounds have been tested for their biological activities. Some have shown moderate to promising effects against bacterial and fungal species, offering potential applications in addressing microbial infections (Abdel‐Aziz et al., 2008), (Reddy et al., 2010), (Bektaş et al., 2007), (Badr & Barwa, 2011), (Idrees et al., 2019).
Structural and Chemical Analysis
These compounds have been characterized by various analytical techniques, such as elemental analysis, IR, 1 H NMR, and mass spectral data, to elucidate their chemical structures and properties, which are crucial for understanding their potential applications and interactions with biological systems (Holla et al., 2006), (Nayak & Poojary, 2020), (Goh et al., 2010).
Antimicrobial Activities
Some of these compounds have been specifically synthesized and tested for their antimicrobial activities, showing good or moderate activities against various microorganisms, which indicates their potential in developing new antimicrobial agents (Bektaş et al., 2007), (Badr & Barwa, 2011), (Idrees et al., 2019).
properties
IUPAC Name |
5-[(3,5-dimethylpiperidin-1-yl)-phenylmethyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4OS/c1-4-16-21-20-24(22-16)19(25)18(26-20)17(15-8-6-5-7-9-15)23-11-13(2)10-14(3)12-23/h5-9,13-14,17,25H,4,10-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTKLQWDPJBNKQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN2C(=C(SC2=N1)C(C3=CC=CC=C3)N4CC(CC(C4)C)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.